
In-Depth Technical Guide: Safety and Handling
of N,N-Dimethyltetradecylamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N,N-Dimethyltetradecylamine

Cat. No.: B030355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for N,N-Dimethyltetradecylamine (CAS No. 112-75-4). The information is

compiled from various safety data sheets and regulatory assessments to ensure a thorough

understanding for professionals in research and development.

Chemical Identification and Properties
N,N-Dimethyltetradecylamine, also known as Dimethyl Myristamine, is a tertiary aliphatic

amine. It serves as an intermediate in the synthesis of surfactants and other chemical

compounds. Its physical and chemical properties are summarized below.

Table 1: Physical and Chemical Properties of N,N-Dimethyltetradecylamine
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Property Value

Molecular Formula C16H35N

Molecular Weight 241.46 g/mol

Appearance
Colorless to light yellow liquid with a fishy

odor[1]

CAS Number 112-75-4

Density 0.795 g/mL at 20 °C

Melting Point -3 °C

Boiling Point 148 °C at 2 mmHg

Flash Point 131 °C - 151 °C (closed cup)[2][3]

Vapor Pressure 0.02 - 9.4 Pa at 20-50 °C[2]

Water Solubility
Limited data available; tertiary amines with long

alkyl chains generally have low water solubility.

Log Kow (Octanol-Water Partition Coefficient) 6.9 (estimated)[1]

Hazard Identification and Classification
N,N-Dimethyltetradecylamine is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to

its corrosive and irritant nature, acute oral toxicity, and aquatic toxicity.

Table 2: GHS Hazard Classification for N,N-Dimethyltetradecylamine
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 1B/1C or 2

H314: Causes severe skin

burns and eye damage[1][4] or

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1][4]

Hazardous to the Aquatic

Environment, Acute
Category 1

H400: Very toxic to aquatic

life[1]

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects[1]

Note: The classification for skin corrosion/irritation can vary between suppliers, with some

classifying it as causing severe burns (Category 1) and others as causing irritation (Category

2). Users should always refer to the specific SDS provided with their product.

Toxicological Information
The toxicological profile of N,N-Dimethyltetradecylamine indicates moderate acute oral

toxicity and the potential for severe skin and eye damage.

Table 3: Summary of Toxicological Data
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Endpoint Species Route Value Classification

Acute Oral

Toxicity (LD50)
Rat Oral

624 - 2116

mg/kg bw

Category 4

(Harmful if

swallowed)

Rat (female) Oral 1320 mg/kg

Category 4

(Harmful if

swallowed)

Acute Dermal

Toxicity (LD50)
Rat Dermal > 2000 mg/kg bw Not Classified

Skin

Corrosion/Irritatio

n

Not specified Dermal

Causes severe

burns or

irritation[1]

Category 1 or 2

Serious Eye

Damage
Not specified Ocular

Causes serious

eye damage[1]
Category 1

Experimental Protocols
While the full, detailed experimental reports for the toxicological endpoints listed above are not

publicly available, the studies were conducted to meet regulatory requirements. Therefore, they

would have followed internationally recognized guidelines, such as those established by the

Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD Guideline 401/420/423): These studies typically involve the

administration of the substance to fasted animals (commonly rats) at various dose levels.

The animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality.

The LD50, the dose estimated to cause mortality in 50% of the test animals, is then

calculated. Observations include changes in body weight, clinical signs of toxicity (e.g.,

lethargy, diarrhea, ataxia), and gross necropsy findings.

Acute Dermal Toxicity (OECD Guideline 402): This test involves applying the substance to a

shaved area of the skin of animals (e.g., rats or rabbits) for 24 hours. The animals are then

observed for signs of toxicity and mortality over a 14-day period.
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Dermal and Eye Irritation/Corrosion (OECD Guidelines 404 and 405): For these tests, the

substance is applied to the skin or into the eye of an animal (typically a rabbit). The sites are

then observed at specific intervals to evaluate the extent of irritation or corrosion, such as

redness, swelling, and opacity.

Handling Precautions and Exposure Controls
Safe handling of N,N-Dimethyltetradecylamine requires a combination of engineering

controls, administrative controls, and personal protective equipment (PPE) to minimize

exposure.

Hierarchy of Controls for N,N-Dimethyltetradecylamine

Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(e.g., Chemical Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training, Restricted Access)

Personal Protective Equipment (PPE)
(Last line of defense)

Click to download full resolution via product page
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Caption: Hierarchy of controls for safe handling.

Engineering Controls
Work in a well-ventilated area.[5]

Use a chemical fume hood for procedures that may generate vapors or aerosols.[6]

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
Table 4: Recommended Personal Protective Equipment

Body Part Protection Standard

Eyes/Face
Safety goggles with side-

shields or a face shield.
NIOSH (US) or EN 166 (EU)

Hands

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

Check manufacturer's

breakthrough times.

EN 374

Skin/Body

Laboratory coat, long pants,

and closed-toe shoes. For

larger quantities or splash

potential, a chemical-resistant

apron or suit may be

necessary.

Respiratory

Not typically required with

adequate engineering controls.

If ventilation is insufficient or in

case of spills, use a respirator

with an appropriate organic

vapor cartridge (e.g., type

ABEK).

NIOSH (US) or CEN (EU)
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Handling and Storage
Avoid contact with skin, eyes, and clothing.[7][8]

Do not breathe vapor or mist.[6]

Wash hands thoroughly after handling.

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

copper.[6]

Ground and bond containers when transferring material to prevent static discharge.[8]

First Aid and Emergency Procedures
Immediate action is critical in case of accidental exposure.

Emergency Response Workflow

Accidental Exposure
Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Immediately remove contaminated clothing.
Flush skin with plenty of water/shower.

Rinse cautiously with water for several minutes.
Remove contact lenses. Continue rinsing.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate
Medical Attention
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Caption: First aid response to accidental exposure.

Inhalation: Move the person into fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[4]

Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of

water and soap for at least 15 minutes. Seek immediate medical attention, especially if burns

or irritation develop.[4]

Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing.

Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give

them a small amount of water to drink. Never give anything by mouth to an unconscious

person. Call a poison center or doctor immediately.[4]

Fire and Spillage
Fire Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5]

Vapors are heavier than air and may form explosive mixtures with air upon intense heating.

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Spill Response: Evacuate personnel. Ensure adequate ventilation. Remove all sources of

ignition. Wear appropriate PPE. Absorb the spill with inert material (e.g., sand, vermiculite)

and place it in a suitable, closed container for disposal. Prevent the spill from entering drains

or waterways, as the material is very toxic to aquatic life.[5][9]

Disposal Considerations
Dispose of N,N-Dimethyltetradecylamine and its containers in accordance with local, state,

and federal regulations. This material should be treated as hazardous waste. Do not allow it to

enter the environment.[5]

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal safety data sheet (SDS) or professional safety training. Always
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consult the specific SDS provided by the manufacturer and follow all institutional safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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